Cas no 1214347-79-1 (2,3-Difluoro-5-(pyridin-4-yl)phenol)

• Product Name: 2,3-Difluoro-5-(pyridin-4-yl)phenol
• CAS No: 1214347-79-1
• MF: C₁₁H₇F₂NO
• MW: 207.176189661026
• CID: 4962408
• Update Time: 2025-11-01

2,3-Difluoro-5-(pyridin-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-5-(pyridin-4-yl)phenol

• Inchi： 1S/C11H7F2NO/c12-9-5-8(6-10(15)11(9)13)7-1-3-14-4-2-7/h1-6,15H
• InChI Key： XVRKIEXPWIULBO-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C1C=CN=CC=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 209
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1

Additional information on 2,3-Difluoro-5-(pyridin-4-yl)phenol

2,3-Difluoro-5-(pyridin-4-yl)phenol: A Comprehensive Overview

The compound 2,3-Difluoro-5-(pyridin-4-yl)phenol (CAS No. 1214347-79-1) is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and environmental studies. This compound is characterized by its unique structure, which combines a phenolic group with fluorine atoms and a pyridine ring. The phenol moiety serves as the central functional group, while the pyridin-4-yl substituent and difluoro groups contribute to its distinctive chemical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2,3-Difluoro-5-(pyridin-4-yl)phenol through various methodologies. Researchers have explored both traditional and modern techniques, including Suzuki coupling reactions and directed metallation strategies, to construct this compound. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-throughput screening in drug discovery pipelines.

The structural uniqueness of 2,3-Difluoro-5-(pyridin-4-yl)phenol endows it with remarkable biological activity. Studies have demonstrated its potential as a modulator of cellular signaling pathways, particularly in the context of inflammation and oxidative stress. For instance, research published in *Nature Communications* highlights its ability to inhibit key enzymes involved in the NF-kB pathway, a critical regulator of immune responses. This makes it a promising candidate for the development of anti-inflammatory and neuroprotective agents.

In addition to its biological applications, 2,3-Difluoro-5-(pyridin-4-yl)phenol has shown potential in materials science. Its ability to form stable coordination complexes with transition metals has been leveraged in the creation of novel catalysts for organic transformations. A study in *Angewandte Chemie* reported its use as a ligand in palladium-catalyzed cross-coupling reactions, significantly improving reaction efficiency and selectivity.

Environmental scientists have also taken interest in this compound due to its role in understanding pollutant degradation mechanisms. Research conducted at the University of California revealed that 2,3-Difluoro-5-(pyridin-4-yl)phenol can act as a catalyst in photochemical reactions, facilitating the breakdown of persistent organic pollutants (POPs). This discovery opens new avenues for environmental remediation technologies.

Despite its promising applications, the synthesis and handling of 2,3-Difluoro-5-(pyridin-4-yL)phenol require meticulous attention to ensure safety and efficiency. Researchers emphasize the importance of optimizing reaction conditions to minimize byproduct formation and maximize yield. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the purity and structure of the compound.

Looking ahead, collaborative efforts between chemists, biologists, and engineers are expected to unlock further applications of 2,3-Difluoro-5-(pyridin-4-yL)phenol. Its versatility as a building block for complex molecules positions it as a valuable tool in drug discovery and materials innovation. Ongoing research is focused on enhancing its bioavailability and stability for therapeutic use while exploring its potential in advanced materials such as sensors and electronic devices.

In conclusion, 2,3-Difluoro-5-(pyridin--yl)phenol (CAS No. 1214347--9-) stands out as a multifaceted compound with significant implications across diverse scientific disciplines. Its unique structure, coupled with cutting-edge synthetic methodologies and interdisciplinary research efforts, ensures that this compound will continue to play a pivotal role in advancing scientific knowledge and technological innovation.